Smolecule

Reliability Assessment & Statistical Comparison

Specifications & Pricing

Chemical and Analytical Comparison of Axitinib

Impurities

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Axitinib Impurity 2

CAS No.: 1428728-83-9
Cat. No.: S1790298

Get Quote

The table below summarizes the available information for Axitinib Sulfone and lists related impurities for

reference.

Property Axitinib Sulfone

Related Impurities (for context)

Chemical Name Axitinib Sulfone Impurity [1]

CAS Number 1348536-59-3 [1]

Molecular C22H18N403S [1]
Formula

Molecular 418.47 g/mol [1]

Weight

Chemical Oxidation product at the
Structure sulfide moiety

Key Further oxidation product of
Identification Axitinib Sulfoxide [1]

N-Methyl-2-((3-(2-(pyridin-2-yl)ethyl)-1H-indazol-6-
yhthio)benzamide (Impurity F) [2] [1] [3]

1443118-73-7 [2] [1] [3]

C22H20N40S [2] [1] [3]

388.49 g/mol [1] [3]

Alkyl derivative (ethylpyridine) at the indazole

nitrogen [2] [3]

Process-related impurity or metabolite
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Experimental Data and Characterization

For the Axitinib Sulfone impurity, the following experimental approaches are standard for its

characterization and quantification:

e Analytical Method Development and Validation (HPLC): A reverse-phase HPLC method is the

primary technique.

o Column: C18 (e.g., 250 mm x 4.6 mm, 5 pum)

o Mobile Phase: A gradient mixture of a phosphate or formate buffer (pH adjusted) and an
organic modifier like acetonitrile or methanol is typically employed to achieve separation.

o Detection: UV detection at a wavelength relevant to axitinib's structure (e.g., 230-280 nm).

o Method Validation: The method must be validated for parameters including specificity (to
prove separation from other impurities and the main peak), accuracy (through spike-recovery
experiments), precision, and linearity over a specified range.

¢ Structural Elucidation:

o Mass Spectrometry (MS): High-Resolution Mass Spectrometry (HRMS) confirms the

molecular formula by matching the exact mass. LC-MS/MS is used to study fragmentation
patterns [1].

o Spectroscopic Techniques: 1H NMR and 13C NMR spectroscopy are used to confirm the
molecular structure by characterizing the proton and carbon environments.

Synthesis and Formation Pathways

The formation of Axitinib Sulfone is a key part of the impurity profile.
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Synthesis of Axitinib Sulfone: The sulfone impurity is formed through a two-step oxidative pathway from
the parent Axitinib drug substance. Axitinib first oxidizes to form Axitinib Sulfoxide (CAS 1347304-18-0)
[1], which can undergo further oxidation to form the Sulfone derivative. This underscores the importance of

controlling oxidation during manufacturing and storage.

Quality Control and Practical Application

¢ Use in Pharmaceutical Analysis: Certified reference standards of these impurities are used for
analytical method development and validation, Quality Control (QC) during commercial
production, and filing regulatory applications like an Abbreviated New Drug Application (ANDA) [2].

¢ Regulatory Compliance: Detailed characterization data compliant with regulatory guidelines are
supplied with these impurity standards. Traceability to pharmacopeial standards (USP/EP) can be
provided where feasible [2].

How to Proceed with Identifying Impurity 2

The term "Impurity 2" is not standardized across the industry, which may explain its absence in the search

results. To obtain precise information:
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e Consult Official Sources: Check the Axinitib monograph in the United States Pharmacopeia
(USP) or European Pharmacopoeia (Ph. Eur.). These documents list specified impurities with
defined identification codes (e.g., Impurity A, B, C).

e Contact Suppliers Directly: Reach out to the specialty suppliers like SynZeal or Pharmaffiliates
cited in the search results [2] [1]. They can provide the most current and comprehensive data,
including certificates of analysis for their listed impurities, which can help cross-reference the identity
of "Impurity 2."

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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